1-(Perfluorobutyl)hexane

• CAS No.: 1190430-19-3
• Molecular Formula: F(CF2)4(CH2)6H; C10H13F9
• Molecular Weight: 304.20 g/mol
• IUPAC Name: 1,1,1,2,2,3,3,4,4-nonafluorodecane
• InChI: InChI=1S/C10H13F9/c1-2-3-4-5-6-7(11,12)8(13,14)9(15,16)10(17,18)19/h2-6H2,1H3
• InChI Key: YGGBKWYCPRYWRI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Description

1-(Perfluorobutyl)hexane (F4H6) is a semifluorinated alkane with a hybrid structure comprising a perfluorobutyl (C₄F₉) group attached to a hexane (C₆H₁₃) hydrocarbon chain. This unique architecture imparts distinct physicochemical properties, such as low surface tension, thermal stability, and amphiphilic behavior, making it valuable in applications ranging from membrane biochemistry to analytical chemistry . Unlike fully perfluorinated compounds, F4H6’s partial fluorination balances hydrophobicity and lipophilicity, enabling compatibility with both organic and aqueous systems .

Comparison with Similar Compounds

Semifluorinated Alkanes (SFAs)

SFAs share F4H6’s hybrid structure but vary in fluorinated/hydrocarbon chain lengths. Key examples include:

Compound	Fluorinated Chain	Hydrocarbon Chain	Key Properties/Applications	Source
1-(Perfluorobutyl)pentane (F4H5)	C₄F₉	C₅H₁₁	Lower boiling point than F4H6; used in solvent studies	Apollo Scientific
1-(Perfluorohexyl)octane (F6H8)	C₆F₁₃	C₈H₁₇	Higher thermal stability; used in fluorinated membranes	Apollo Scientific
1-(Perfluorobutyl)octane (F4H8)	C₄F₉	C₈H₁₇	Longer hydrocarbon chain enhances lipophilicity	Fraunhofer ITEM

Key Findings :

• Chain Length Effects: Longer fluorinated chains (e.g., F6H8) increase thermal stability and chemical inertness, while longer hydrocarbon chains (e.g., F4H8) improve solubility in nonpolar solvents .
• Reactivity : Perfluorobutyl derivatives (e.g., F4H6) exhibit slower reaction rates compared to perfluorohexyl or perfluorooctyl homologs due to reduced electron-withdrawing effects .

Fully Perfluorinated Compounds

Fully fluorinated compounds lack hydrocarbon segments, leading to extreme hydrophobicity and chemical resistance.

Compound	Formula	Key Properties/Applications	Source
Perfluorohexane (PFHep)	C₆F₁₄	High volatility; used in plasma deposition and electronics	Sigma Aldrich
Perfluorotributylamine (C₁₂F₂₇N)	N(C₄F₉)₃	Non-reactive lubricant; stable under high temperatures	Plasma studies

Comparison with F4H6 :

• Volatility : PFHep’s full fluorination results in higher volatility compared to F4H6, complicating its quantification in analytical workflows .
• Biocompatibility : F4H6’s hydrocarbon segment allows integration into lipid bilayers, unlike fully fluorinated compounds, which disrupt membrane structures .

Sulfonated and Ether Derivatives

Compounds with sulfonate or ether groups exhibit divergent chemical behaviors:

Compound	Formula	Key Properties/Applications	Source
Perfluorohexanesulfonate (PFHxS)	C₆F₁₃SO₃⁻	Persistent environmental pollutant; resistant to degradation	Environmental studies
Methyl Perfluorobutyl Ether (C₅H₃F₉O)	CF₃(CF₂)₃OCH₃	High volatility; co-elution challenges in chromatography	Analytical studies

Contrast with F4H6 :

• Environmental Impact : PFHxS’s sulfonate group enhances environmental persistence, whereas F4H6’s simpler structure may degrade more readily .
• Analytical Utility : F4H6’s lower volatility compared to methyl perfluorobutyl ether reduces quantification challenges in mass spectrometry .

Fluorinated Phosphatidylcholines

Compound	Structure	Key Findings	Source
F4-DPPC	DPPC + perfluorobutyl	Stabilizes bacteriorhodopsin (bR) in fluid membranes at physiological conditions	Membrane studies
F4-DMPC	DMPC + partial fluorination	Alters bR’s thermal-induced tetrameric transitions despite similar thermotropic behavior to F4-DPPC	Membrane studies

Relevance to F4H6 :